Cas no 57381-37-0 (2-Bromo-5-chlorobenzonitrile)

• Product Name: 2-Bromo-5-chlorobenzonitrile
• CAS No: 57381-37-0
• MF: C₇H₃BrClN
• MW: 216.462419748306
• MDL: MFCD08445660
• CID: 820708
• Update Time: 2025-10-29

2-Bromo-5-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chlorobenzonitrile
• 5-chloro-2-bromobenzonitrile
• 2-bromo-5-chloro-benzonitrile
• Benzonitrile, 2-bromo-5-chloro-
• KSC268C8J
• CTSHRMBLMKPDAG-UHFFFAOYSA-N
• BCP26826
• SC5052
• OR6705
• DT1818
• TRA0051951
• RP26997
• FCH1327100
• CM12948
• AS02373
• AM83146
• AB45293
• BC679473
• BC005063
• SY020539
• 2-Bromo-5-chlorob

• MDL： MFCD08445660
• Inchi： 1S/C7H3BrClN/c8-7-2-1-6(9)3-5(7)4-10/h1-3H
• InChI Key： CTSHRMBLMKPDAG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C#N)Cl

Computed Properties

• Exact Mass: 214.91400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Topological Polar Surface Area: 23.8

Experimental Properties

• Melting Point: 139-141°C
• Boiling Point: 271.6℃ at 760 mmHg
• PSA: 23.79000
• LogP: 2.97418

2-Bromo-5-chlorobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Bromo-5-chlorobenzonitrile

Professional Introduction to 2-Bromo-5-chlorobenzonitrile (CAS No. 57381-37-0)

2-Bromo-5-chlorobenzonitrile, with the chemical formula C₇H₃BrClN and CAS number 57381-37-0, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound belongs to the class of halogenated benzonitriles, characterized by the presence of both bromine and chlorine substituents on a benzene ring, which is further functionalized by a nitrile group at the third position. The unique structural arrangement of these substituents imparts distinct reactivity, making it a valuable building block in the development of fine chemicals and biologically active molecules.

The synthesis of 2-Bromo-5-chlorobenzonitrile typically involves the bromination and chlorination of benzonitrile or its derivatives. Advanced synthetic methodologies have been refined to achieve high regioselectivity, ensuring the desired substitution pattern on the aromatic ring. Recent advancements in catalytic systems have enabled more efficient and environmentally benign routes, reducing waste and improving yields. These innovations align with the growing emphasis on sustainable chemistry in industrial applications.

In the realm of pharmaceutical research, 2-Bromo-5-chlorobenzonitrile has garnered significant attention due to its role as a precursor in drug discovery. The halogen atoms provide reactive sites for further functionalization, allowing chemists to construct complex molecular frameworks. For instance, palladium-catalyzed cross-coupling reactions leveraging this compound have been employed to develop novel heterocyclic scaffolds with potential therapeutic properties. Studies have highlighted its utility in generating kinase inhibitors, which are critical in targeting various diseases, including cancer.

One notable application lies in the development of antimicrobial agents. The structural motif of 2-Bromo-5-chlorobenzonitrile has been incorporated into molecules exhibiting potent activity against resistant bacterial strains. Researchers have demonstrated that modifications at the nitrile group and halogen positions can modulate binding affinity to bacterial enzymes, leading to enhanced efficacy. These findings underscore the importance of halogenated benzonitriles as scaffolds for antimicrobial drug design.

Moreover, 2-Bromo-5-chlorobenzonitrile finds utility in agrochemical research, where it serves as a key intermediate in synthesizing herbicides and fungicides. The presence of bromine and chlorine enhances the lipophilicity of derived compounds, improving their absorption and translocation within plants. Recent studies have explored its incorporation into systemic pesticides that exhibit targeted action against weeds while minimizing environmental impact.

The compound's reactivity also makes it valuable in material science applications. For example, it has been used to prepare conductive polymers and organic semiconductors through polymerization reactions. The electron-withdrawing nitrile group influences charge transport properties, making it a candidate for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From an industrial perspective, 2-Bromo-5-chlorobenzonitrile is synthesized under controlled conditions to ensure high purity and consistency. Manufacturers employ rigorous quality control measures to meet pharmaceutical-grade standards required for drug development. Advances in purification techniques, such as column chromatography and recrystallization, have enhanced the availability of this intermediate for research purposes.

The growing demand for halogenated benzonitriles has spurred innovation in green chemistry approaches. Researchers are exploring bio-based feedstocks and solvent-free reactions to reduce reliance on hazardous reagents. Such efforts not only improve safety but also align with regulatory pressures favoring sustainable practices.

In conclusion, 2-Bromo-5-chlorobenzonitrile (CAS No. 57381-37-0) is a multifunctional compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic pathways, making it indispensable in modern chemical research. As scientific understanding advances, new opportunities for leveraging this intermediate will continue to emerge, driving innovation in multiple industries.